Cas no 22796-67-4 (1H-Imidazole,5-ethyl-1-methyl-2-nitro-)

• Product Name: 1H-Imidazole,5-ethyl-1-methyl-2-nitro-
• CAS No: 22796-67-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 277328
• PubChem ID: 89839
• Update Time: 2025-04-19

1H-Imidazole,5-ethyl-1-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-ethyl-1-methyl-2-nitro-
• 5-Ethyl-1-methyl-2-nitro-1H-imidazole
• SCHEMBL12207994
• 22796-67-4
• 23406-67-9
• 5-Ethyl-1-methyl-2-nitroimidazole
• Imidazole, 5-ethyl-1-methyl-2-nitro-
• DTXSID80945480

• Inchi： 1S/C6H9N3O2/c1-3-5-4-7-6(8(5)2)9(10)11/h4H,3H2,1-2H3
• InChI Key： IKJZVLQZWUDHFV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=C(CC)N1C)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 320.1°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.582
• PSA: 60.96